Cas no 35581-31-8 (1H-Pyrazole-4-carboxylicacid, 3-(4-nitrophenyl)-)

1H-Pyrazole-4-carboxylicacid, 3-(4-nitrophenyl)- structure
35581-31-8 structure
Product Name:1H-Pyrazole-4-carboxylicacid, 3-(4-nitrophenyl)-
CAS No:35581-31-8
MF:C10H7N3O4
MW:233.180281877518
MDL:MFCD08443867
CID:295732
PubChem ID:12189268
Update Time:2025-10-05

1H-Pyrazole-4-carboxylicacid, 3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylicacid, 3-(4-nitrophenyl)-
    • 3-(4-NITROPHENYL)-PYRAZOLE-4-CARBOXYLIC ACID
    • LogP
    • MFCD08443867
    • 5-(4-nitrophenyl)-1H-pyrazole-4-carboxylic acid
    • EN300-1834149
    • 3-(4-nitrophenyl)-1H-pyrazole-4-carboxylicacid
    • 35581-31-8
    • BS-4393
    • LH0018
    • 3-(4-NITROPHENYL)-PYRAZOLE-4-CARBOXYLICACID
    • SCHEMBL6086418
    • 3-(4-nitrophenyl)-1H-pyrazole-4-carboxylic acid
    • AKOS005881297
    • STL284641
    • 1H-Pyrazole-4-carboxylic acid, 3-(4-nitrophenyl)-
    • MDL： MFCD08443867
    • Inchi： 1S/C10H7N3O4/c14-10(15)8-5-11-12-9(8)6-1-3-7(4-2-6)13(16)17/h1-5H,(H,11,12)(H,14,15)
    • InChI Key： VOICPTATNWDOES-UHFFFAOYSA-N
    • SMILES： OC(C1C=NNC=1C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 233.04400
  • Monoisotopic Mass: 233.04365571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Density: 1.547
  • Boiling Point: 514°Cat760mmHg
  • Flash Point: 264.6°C
  • Refractive Index: 1.678
  • PSA: 111.80000
  • LogP: 2.20630

1H-Pyrazole-4-carboxylicacid, 3-(4-nitrophenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB424289-1 g
5-(4-Nitrophenyl)-1H-pyrazole-4-carboxylic acid
 35581-31-8
1 g
 €623.20 2023-07-18
abcr
AB424289-5 g
5-(4-Nitrophenyl)-1H-pyrazole-4-carboxylic acid
 35581-31-8
5 g
 €1,248.00 2023-07-18
Chemenu
CM332261-1g
5-(4-Nitrophenyl)-1h-pyrazole-4-carboxylic acid
 35581-31-8 95%+
1g
 $422 2023-02-02
abcr
AB424289-1g
5-(4-Nitrophenyl)-1H-pyrazole-4-carboxylic acid; .
 35581-31-8
1g
 €623.20 2025-02-16
abcr
AB424289-5g
5-(4-Nitrophenyl)-1H-pyrazole-4-carboxylic acid; .
 35581-31-8
5g
 €1248.00 2025-02-16
A2B Chem LLC
AI48759-1mg
3-(4-Nitrophenyl)-pyrazole-4-carboxylic acid
 35581-31-8 90%
1mg
 $146.00 2024-04-20
A2B Chem LLC
AI48759-5mg
3-(4-Nitrophenyl)-pyrazole-4-carboxylic acid
 35581-31-8 90%
5mg
 $170.00 2024-04-20
A2B Chem LLC
AI48759-10mg
3-(4-Nitrophenyl)-pyrazole-4-carboxylic acid
 35581-31-8 90%
10mg
 $182.00 2024-04-20
A2B Chem LLC
AI48759-20mg
3-(4-Nitrophenyl)-pyrazole-4-carboxylic acid
 35581-31-8 95
20mg
 $205.00 2023-12-30
A2B Chem LLC
AI48759-50mg
3-(4-Nitrophenyl)-pyrazole-4-carboxylic acid
 35581-31-8 90%
50mg
 $252.00 2024-04-20

1H-Pyrazole-4-carboxylicacid, 3-(4-nitrophenyl)- Related Literature

Related Categories

35581-31-8 (1H-Pyrazole-4-carboxylicacid, 3-(4-nitrophenyl)-) Related Products

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd